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Compound of Interest

Compound Name: RO3201195

Cat. No.: B1678687 Get Quote

RO3201195 in DMSO: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and preparation of RO3201195 in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the solubility of RO3201195 in DMSO?

A1: The solubility of RO3201195 in DMSO has been determined to be 3.71 mg/mL, which is

equivalent to 9.99 mM.[1] It is recommended to use sonication to facilitate dissolution.[1]

Q2: I am having trouble dissolving RO3201195 in DMSO. What should I do?

A2: If you encounter difficulties in dissolving RO3201195, consider the following

troubleshooting steps:

Sonication: As recommended, use a sonicator to aid dissolution.[1]

Gentle Warming: Briefly and gently warm the solution. Be cautious with temperature as

excessive heat can degrade the compound.

Vortexing: Vigorous vortexing can help to break up any clumps of powder and increase the

surface area for dissolution.
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Purity of DMSO: Ensure you are using high-purity, anhydrous DMSO. Water content in

DMSO can affect the solubility of certain compounds.

Q3: My RO3201195 solution in DMSO appears to have precipitated after storage. What should

I do?

A3: Precipitation upon storage can occur, especially if the solution was stored at a lower

temperature. To redissolve the compound, you can try gently warming the vial and vortexing or

sonicating until the precipitate is no longer visible. Before use, always ensure the compound is

fully dissolved. To minimize precipitation, it is advisable to prepare fresh solutions or store

aliquots at -80°C to reduce freeze-thaw cycles.

Quantitative Data Summary
The following table summarizes the key quantitative data for RO3201195.

Parameter Value Reference

Molecular Formula C₁₉H₁₈FN₃O₄ [1]

CAS Number 249937-52-8 [1]

Solubility in DMSO 3.71 mg/mL [1]

Molar Solubility in DMSO 9.99 mM [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution of RO3201195 in
DMSO
This protocol details the steps to prepare a 10 mM stock solution of RO3201195 in DMSO.

Materials:

RO3201195 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Sonicator (recommended)[1]

Analytical balance

Procedure:

Calculate the required mass of RO3201195:

The molecular weight of RO3201195 (C₁₉H₁₈FN₃O₄) is approximately 371.36 g/mol .

To prepare 1 mL of a 10 mM solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 371.36 g/mol = 3.71 mg

Weigh the RO3201195 powder:

Carefully weigh out 3.71 mg of RO3201195 powder using an analytical balance and place

it into a suitable microcentrifuge tube or vial.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the RO3201195 powder.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a sonicator bath and sonicate for

5-10 minutes, or until the solution is clear.[1]

Storage:
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Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles.

For long-term storage, it is recommended to store the aliquots at -80°C.

Visualized Experimental Workflow
The following diagram illustrates the workflow for preparing a stock solution of RO3201195 in

DMSO.

Workflow for RO3201195 Stock Solution Preparation

1. Calculate Mass of RO3201195

2. Weigh RO3201195 Powder

3. Add Anhydrous DMSO

4. Vortex Vigorously

5. Sonicate if Necessary

6. Aliquot and Store at -80°C
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Caption: Experimental workflow for preparing RO3201195 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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